1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[hydroxy-(4-methylphenyl)methylidene]-5-(4-propoxyphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H30N2O4/c1-5-16-31-20-12-10-18(11-13-20)22-21(23(28)19-8-6-17(2)7-9-19)24(29)25(30)27(22)15-14-26(3)4/h6-13,22,28H,5,14-16H2,1-4H3/b23-21+
• InChI Key: PHIQDIDSQGGZKD-XTQSDGFTSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)C)O)C(=O)C(=O)N2CCN(C)C
• Isomeric SMILES: CCCOC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)C)\O)/C(=O)C(=O)N2CCN(C)C
• Molecular Formula: C25H30N2O4
• Molecular Weight: 422.5 g/mol

Description

1-(2-(dimethylamino)ethyl)-3-hydroxy-4-(4-methylbenzoyl)-5-(4-propoxyphenyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H30N2O4 and its molecular weight is 422.525. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Material Science

Research in chemical synthesis, particularly focusing on the creation of complex organic molecules, plays a critical role in developing new materials with specific properties. The compound could be of interest in studies aimed at exploring new synthetic pathways or creating novel materials with unique optical, electronic, or mechanical properties. For instance, studies on the synthesis of isoxazolone derivatives show significant biological and medicinal properties, indicating a potential area of application for complex organic molecules in material science (Laroum et al., 2019) $Laroum et al., 2019$Laroumetal.,2019.

Biomedical Applications

Complex organic compounds often find applications in biomedical research, such as in the design of drugs, imaging agents, or as part of studies into the biochemical processes within living organisms. The detailed structure of the compound suggests potential for investigation into its interaction with biological molecules, its pharmacokinetics, or its use as a precursor in the synthesis of biologically active molecules. The development of amyloid imaging ligands for Alzheimer's disease, for example, highlights the importance of organic compounds in biomedical imaging and diagnostics (Nordberg, 2007) $Nordberg, 2007$Nordberg,2007.

Environmental Science

The study and development of organic compounds also extend to environmental science, where they can be used in the detection, analysis, and removal of pollutants. The compound could be part of research aimed at creating more efficient sensors or filters for water and air purification systems. Research on parabens and their environmental impact illustrates the significance of organic chemical research in understanding and mitigating the effects of industrial chemicals on ecosystems (Haman et al., 2015) $Haman et al., 2015$Hamanetal.,2015.